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Compound of Interest

Compound Name: Levophencynonate

Cat. No.: B608544

Application Notes and Protocols:
Levophencynonate Powder

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the proper handling, storage, and use of
Levophencynonate powder in a research setting. The following protocols and data are
intended to ensure the integrity of the compound and the safety of laboratory personnel.

Chemical and Physical Properties

Levophencynonate is a muscarinic receptor antagonist.[1] It is supplied as a solid powder.[1]

Property Value Source
Chemical Formula C22H31NO3 [1]
Molecular Weight 357.49 g/mol [1]
Appearance Solid powder [1]
Purity >98%

Solubility Soluble in DMSO
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Storage and Stability

Proper storage is critical to maintain the stability and efficacy of Levophencynonate powder.

Condition Temperature Duration Recommendations

Store in a dry, dark

Short-term 0-4°C Days to weeks )

environment.

Store in a dry, dark
Long-term -20 °C Months to years )

environment.

The product is stable

o ) for the duration of

Shipping Ambient A few weeks

ordinary shipping and

customs processing.

Handling and Safety Precautions

As a precautionary measure, when handling Levophencynonate powder, it is recommended
to follow standard laboratory safety protocols for handling chemical compounds. The following
recommendations are based on general safety data sheets for powdered laboratory chemicals.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves).
o Body Protection: Wear a laboratory coat.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust
is generated, a NIOSH-approved respirator may be necessary.

General Handling

e Avoid inhalation of dust.

e Avoid contact with skin and eyes.
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e Do not eat, drink, or smoke when handling the product.

e Wash hands thoroughly after handling.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

 In Case of Skin Contact: Immediately wash with plenty of soap and water. If irritation
persists, seek medical attention.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.
Experimental Protocols

Preparation of Stock Solutions

This protocol describes the preparation of a stock solution of Levophencynonate powder in
Dimethyl Sulfoxide (DMSO).

Materials:

Levophencynonate powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:
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o Equilibrate the vial of Levophencynonate powder to room temperature before opening to
prevent moisture condensation.

» Weigh the desired amount of Levophencynonate powder using a calibrated analytical
balance in a chemical fume hood.

» Transfer the powder to a sterile vial.

¢ Add the calculated volume of anhydrous DMSO to achieve the desired stock solution
concentration.

» Vortex the solution until the powder is completely dissolved.

» Store the stock solution at -20°C for long-term use. Aliquot into smaller volumes to avoid
repeated freeze-thaw cycles.

Workflow for Handling Levophencynonate Powder
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Caption: Workflow for safe handling and preparation of Levophencynonate stock solution.

Mechanism of Action: Muscarinic Receptor
Antagonism

Levophencynonate is identified as a muscarinic receptor antagonist. Muscarinic receptors are
G-protein coupled receptors (GPCRSs) that are activated by the neurotransmitter acetylcholine
(ACh). Antagonists like Levophencynonate bind to these receptors but do not activate them,
thereby blocking the action of acetylcholine.
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Caption: Simplified signaling pathway of a muscarinic receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608544#handling-and-storage-conditions-for-
levophencynonate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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